Cas no 25234-24-6 (Propanedioic acid, 2-ethyl-2-hexyl-, 1,3-diethyl ester)

• Product Name: Propanedioic acid, 2-ethyl-2-hexyl-, 1,3-diethyl ester
• CAS No: 25234-24-6
• MF: C₁₅H₂₈O₄
• MW: 272.380425453186
• CID: 291347
• PubChem ID: 240549
• Update Time: 2025-04-19

Propanedioic acid, 2-ethyl-2-hexyl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-ethyl-2-hexyl-, 1,3-diethyl ester
• diethyl 2-ethyl-2-hexylpropanedioate
• AC1L65FR
• AC1Q63RO
• Aethyl-hexyl-malonsaeure-diaethylester
• AG-J-68736
• AR-1I4684
• CTK1A8011
• diethyl ethyl(hexyl)propanedioate
• ethyl-hexyl-malonic acid diethyl ester
• Ethyl-hexyl-malonsaeure-diethylester
• NSC46891
• 25234-24-6
• DTXSID70286657
• DIETHYL ETHYLHEXYL MALONATE
• diethyl 2-ethyl-2-hexylmalonate
• NSC-46891
• BENZENEPROPANOICACID,A-HYDROXY-4-METHOXY-
• 24306-19-2
• SCHEMBL5860622

• Inchi： 1S/C15H28O4/c1-5-9-10-11-12-15(6-2,13(16)18-7-3)14(17)19-8-4/h5-12H2,1-4H3
• InChI Key： NESROWJMOIQZIL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC)CCCCCC)=O

Computed Properties

• Exact Mass: 272.19884
• Monoisotopic Mass: 272.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters